1-Chloro-2,3-dimethylcycloprop-2-ene-1-carbonyl chloride
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Description
1-Chloro-2,3-dimethylcycloprop-2-ene-1-carbonyl chloride is a highly specialized organochlorine compound featuring a strained cyclopropene ring system substituted with two methyl groups at positions 2 and 3, a chlorine atom at position 1, and a carbonyl chloride (acid chloride) group also at position 1. The cyclopropene ring introduces significant ring strain, while the electron-withdrawing chlorine and carbonyl chloride groups enhance electrophilic reactivity. This compound is likely to exhibit unique reactivity in cycloaddition reactions or as an acylating agent.
Properties
CAS No. |
35436-21-6 |
|---|---|
Molecular Formula |
C6H6Cl2O |
Molecular Weight |
165.01 g/mol |
IUPAC Name |
1-chloro-2,3-dimethylcycloprop-2-ene-1-carbonyl chloride |
InChI |
InChI=1S/C6H6Cl2O/c1-3-4(2)6(3,8)5(7)9/h1-2H3 |
InChI Key |
PUZYYWNLMXSLOM-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C1(C(=O)Cl)Cl)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Epichlorohydrin (1-Chloro-2,3-epoxypropane)
- Structure : Contains an epoxide (three-membered ether-oxirane) ring with a chlorine substituent at position 1.
- Reactivity : The epoxide ring is highly reactive in nucleophilic ring-opening reactions, enabling its use in crosslinking polymers (e.g., epoxy resins) .
- Applications : Widely employed in adhesives, coatings, and water treatment resins.
- Key Difference : Unlike the target compound, epichlorohydrin lacks a cyclopropene ring or carbonyl chloride, resulting in distinct reactivity toward nucleophiles like amines or alcohols rather than acylations.
Neopentyl Chloride (1-Chloro-2,2-dimethylpropane)
- Structure : A branched aliphatic chloride with a tertiary chlorine atom (CAS 753-89-9) .
- Reactivity : The neopentyl structure confers steric hindrance, reducing susceptibility to SN2 reactions. It is stable under mild conditions and serves as a selective alkylating agent.
- Applications : Used in organic synthesis for introducing bulky alkyl groups.
- Key Difference : The absence of ring strain or electron-withdrawing groups makes neopentyl chloride less reactive in electrophilic processes compared to the cyclopropene-based target compound.
1-Chloro-2,3-propanediol
- Structure : A diol derivative with a chlorine substituent on a propane backbone.
- Reactivity : The hydroxyl groups enable esterification or surfactant synthesis, as demonstrated in the preparation of imidazolium-based ionic liquids .
- Applications : Intermediate in surfactant and polymer chemistry.
- Key Difference : The diol functionality contrasts sharply with the target compound’s acid chloride and cyclopropene moieties, directing its reactivity toward condensation rather than acylation.
Data Table: Structural and Functional Comparison
Research Findings and Mechanistic Insights
- Ring Strain vs. Stability : The cyclopropene ring in the target compound imposes greater strain than epichlorohydrin’s epoxide or neopentyl chloride’s branched structure, predisposing it to ring-opening reactions or cycloadditions.
- Electrophilic Reactivity : The carbonyl chloride group enhances electrophilicity, enabling acylation reactions absent in neopentyl chloride or 1-chloro-2,3-propanediol.
- Functional Group Synergy : The combination of chlorine and carbonyl chloride on the cyclopropene ring likely creates a "push-pull" electronic effect, accelerating reactivity in specialized synthetic pathways.
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